Cas no 1402446-71-2 (Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate)

Methyl 1-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)cyclopropanecarboxylate is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core substituted with a chloro group at the 4-position and a cyclopropanecarboxylate moiety at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the cyclopropane ring contributes to steric and electronic modulation, improving selectivity in further derivatization. The methyl ester functionality offers versatility for hydrolysis or transesterification. Its stability under standard conditions and compatibility with common synthetic methodologies underscore its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules.

Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate structure

1402446-71-2 structure

Product Name:Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate

CAS No:1402446-71-2

MF:C₁₁H₁₀ClN₃O₂

MW:251.669001102448

CID:4816993

Update Time:2025-10-15

Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

- METHYL 1-(4-CHLORO-7H-PYRROLO[2,3-D]PYRIMIDIN-7-YL)CYCLOPROPANECARBOXYLATE
- methyl 1-(4-chloropyrrolo[2,3-d]pyrimidin-7-yl)cyclopropane-1-carboxylate
- 1-(4-chloro-pyrrolo[2,3-d]pyrimidin-7-yl)-cyclopropanecarboxylic acid methyl ester
- Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate
- Inchi： 1S/C11H10ClN3O2/c1-17-10(16)11(3-4-11)15-5-2-7-8(12)13-6-14-9(7)15/h2,5-6H,3-4H2,1H3
- InChI Key： TUBGIJXAIMTHII-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CN(C2=NC=N1)C1(C(=O)OC)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 335
XLogP3: 1.9
Topological Polar Surface Area: 57

Methyl 1-(4-chloro-7H-pyrrolo[2,3-D]pyrimidin-7-YL)cyclopropanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089006442-1g	Methyl 1-(4-chloro-7h-pyrrolo[2,3-d]pyrimidin-7-yl)cyclopropanecarboxylate	1402446-71-2	95%	1g	$579.15	2022-04-02
Chemenu	CM270482-1g	Methyl 1-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)cyclopropanecarboxylate	1402446-71-2	95+%	1g	$547	2021-08-18
Chemenu	CM270482-1g	Methyl 1-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)cyclopropanecarboxylate	1402446-71-2	95%+	1g	$579	2023-02-18